Cas no 1221346-28-6 (Tert-butyl 3-(cyclohexylamino)-2-methylpropanoate)

• Product Name: Tert-butyl 3-(cyclohexylamino)-2-methylpropanoate
• CAS No: 1221346-28-6
• MF: C₁₄H₂₇NO₂
• MW: 241.369684457779
• MDL: MFCD14707435
• CID: 5231283
• Update Time: 2026-03-07

Tert-butyl 3-(cyclohexylamino)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(cyclohexylamino)-2-methylpropanoate
• UERQUXACXUAILL-UHFFFAOYSA-N
• Tert-butyl 3-(cyclohexylamino)-2-methylpropanoate

• MDL： MFCD14707435
• Inchi： 1S/C14H27NO2/c1-11(13(16)17-14(2,3)4)10-15-12-8-6-5-7-9-12/h11-12,15H,5-10H2,1-4H3
• InChI Key： UERQUXACXUAILL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C(C)CNC1CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 239
• XLogP3: 3.5
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-butyl 3-(cyclohexylamino)-2-methylpropanoate

Introduction to Tert-butyl 3-(cyclohexylamino)-2-methylpropanoate (CAS No: 1221346-28-6)

Tert-butyl 3-(cyclohexylamino)-2-methylpropanoate, with the CAS number 1221346-28-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural properties, exhibits potential applications in the synthesis of novel therapeutic agents and biochemical intermediates. The combination of a tert-butyl group and a cyclohexylamino moiety contributes to its distinct chemical behavior, making it a subject of interest for researchers exploring innovative chemical methodologies.

The structural framework of Tert-butyl 3-(cyclohexylamino)-2-methylpropanoate incorporates a tertiary butyl ester group, which is known for its stability and reactivity in various organic transformations. This feature makes the compound a valuable building block in the construction of more complex molecules. Additionally, the presence of a cyclohexylamino group introduces a bulky, flexible side chain that can influence the compound's solubility, bioavailability, and interactions with biological targets. Such structural attributes are crucial in the design of drug candidates that require precise molecular interactions for efficacy.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The cyclohexylamino group, in particular, has been studied for its role in modulating enzyme activity and receptor binding. For instance, derivatives of this class have shown promise in inhibiting certain kinases and enzymes involved in inflammatory pathways. Tert-butyl 3-(cyclohexylamino)-2-methylpropanoate, as a precursor or intermediate, could potentially be utilized to develop new inhibitors with improved selectivity and reduced side effects.

The tert-butyl ester functionality offers an additional layer of versatility in synthetic chemistry. Ester groups are widely used in medicinal chemistry due to their ease of modification and their ability to participate in various reactions such as hydrolysis, transesterification, and reduction. These reactions can be tailored to introduce different functional groups or to alter the physical properties of the molecule. For example, hydrolysis of the tert-butyl ester could yield a carboxylic acid derivative, which might exhibit enhanced solubility or binding affinity compared to the ester form.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy. Molecular modeling studies on Tert-butyl 3-(cyclohexylamino)-2-methylpropanoate have suggested potential interactions with proteins involved in metabolic pathways and signal transduction. These predictions are supported by experimental data from related compounds, which have demonstrated efficacy in preclinical models. Such findings underscore the importance of this compound as a candidate for further investigation.

The synthesis of Tert-butyl 3-(cyclohexylamino)-2-methylpropanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate carboxylic acid derivatives and amine sources, followed by esterification steps. The use of protecting groups may be necessary to prevent unwanted side reactions during synthesis. Given its structural complexity, the preparation process demands expertise in organic synthesis techniques and an understanding of reaction mechanisms.

In conclusion, Tert-butyl 3-(cyclohexylamino)-2-methylpropanoate (CAS No: 1221346-28-6) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it a valuable intermediate for the development of novel therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies, compounds like this one will play an increasingly important role in drug discovery and development.